Cas no 2228369-58-0 (tert-butyl 2-(2-amino-1,1-difluoropropan-2-yl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-(2-amino-1,1-difluoropropan-2-yl)pyrrolidine-1-carboxylate
• CAS No: 2228369-58-0
• MF: C₁₂H₂₂F₂N₂O₂
• MW: 264.312090396881
• CID: 5893322
• PubChem ID: 165831202
• Update Time: 2025-05-23

tert-butyl 2-(2-amino-1,1-difluoropropan-2-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(2-amino-1,1-difluoropropan-2-yl)pyrrolidine-1-carboxylate
• EN300-1898619
• 2228369-58-0

• Inchi： 1S/C12H22F2N2O2/c1-11(2,3)18-10(17)16-7-5-6-8(16)12(4,15)9(13)14/h8-9H,5-7,15H2,1-4H3
• InChI Key： PQCUBSVQJSMOBR-UHFFFAOYSA-N
• SMILES： FC(C(C)(C1CCCN1C(=O)OC(C)(C)C)N)F

Computed Properties

• Exact Mass: 264.16493427g/mol
• Monoisotopic Mass: 264.16493427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 2-(2-amino-1,1-difluoropropan-2-yl)pyrrolidine-1-carboxylate

tert-butyl 2-(2-amino-1,1-difluoropropan-2-yl)pyrrolidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 2-(2-amino-1,1-difluoropropan-2-yl)pyrrolidine-1-carboxylate, identified by the CAS number NO2228369-58-0, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of tertiary butyl esters, which are widely used as protecting groups in organic synthesis. The structure of this molecule is characterized by a pyrrolidine ring substituted with a tert-butyl group and a 2-amino-1,1-difluoropropan-2-yl moiety, making it a unique derivative with interesting chemical properties.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The pyrrolidine ring, a five-membered cyclic amine, is known for its stability and versatility in forming hydrogen bonds, which are crucial for bioavailability and target binding in pharmaceuticals. The presence of the tert-butyl group adds steric bulk, enhancing the molecule's stability and solubility properties. Additionally, the 2-amino-1,1-difluoropropan-2-yl substituent introduces both electron-donating and electron-withdrawing effects, which can modulate the reactivity and selectivity of the compound in various reactions.

One of the most notable applications of tert-butyl 2-(2-amino-1,1-difluoropropan-2-yl)pyrrolidine-1-carboxylate is in peptide synthesis. The amino group within the structure can act as a nucleophile in peptide coupling reactions, making it a valuable intermediate in the construction of bioactive molecules. Furthermore, the fluorine atoms present in the molecule can influence its pharmacokinetic properties, such as absorption and metabolism, which are critical factors in drug design.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and amide coupling reactions. The use of modern catalytic techniques has significantly improved the efficiency and yield of these reactions. For instance, palladium-catalyzed cross-coupling reactions have been employed to construct the pyrrolidine ring with high precision. The incorporation of fluorine atoms into organic molecules has also been facilitated by advancements in fluorination chemistry, enabling the synthesis of complex structures like this one.

The structural uniqueness of tert-butyl 2-(2-amino-1,1-difluoropropan-2-yl)pyrrolidine-1-carboxylate makes it an attractive candidate for further research in medicinal chemistry. Its ability to form stable complexes with biological targets has been demonstrated in several recent studies. For example, researchers have explored its potential as an inhibitor of enzyme targets associated with neurodegenerative diseases. The combination of steric hindrance from the tert-butyl group and electronic modulation from the amino-fluoro substituent provides a promising platform for designing selective inhibitors.

In addition to its role in drug discovery, this compound has also found applications in materials science. Its ability to form self-assembled monolayers on various surfaces has been investigated for use in nanotechnology applications. The fluorinated propanamine group contributes to surface activity and adhesion properties, making it suitable for coating materials that require specific surface chemistries.

The development of efficient analytical methods for characterizing such complex molecules has been another area of active research. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been instrumental in confirming the structure and purity of this compound. High-resolution MS has enabled precise determination of molecular weights and fragmentation patterns, while NMR spectroscopy provides detailed insights into the spatial arrangement of atoms within the molecule.

In conclusion, tert-butyl 2-(2-amino-1,1-difluoropropan-2-yl)pyrrolidine-1-carboxylate represents a versatile building block with diverse applications across multiple disciplines. Its unique structure offers opportunities for innovation in drug design, materials science, and organic synthesis. As research continues to uncover new functionalities and synthetic pathways for this compound, its significance in both academic and industrial settings is expected to grow further.